3-(Trifluoromethoxy)phenyl isocyanate

• IUPAC Name: 1-isocyanato-3-(trifluoromethoxy)benzene
• InChI: InChI=1S/C8H4F3NO2/c9-8(10,11)14-7-3-1-2-6(4-7)12-5-13/h1-4H
• InChI Key: OKJYBJOTWLVTAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)N=C=O
• Molecular Formula: C8H4F3NO2
• Molecular Weight: 203.12 g/mol
• CAS RN: 55225-86-0

Description

3-(Trifluoromethoxy)phenyl isocyanate (TFMPC) is an organofluorine compound used as a reagent in organic synthesis and a building block for the preparation of biologically active compounds. It is a colorless liquid with a pungent odor and a boiling point of 124°C. It is soluble in most polar organic solvents and is stable under normal laboratory conditions.

Mechanism of Action

Target of Action

3-(Trifluoromethoxy)phenyl isocyanate is a synthetic compound that has been found to be a promising inhibitor of human soluble epoxide hydrolase (sEH) . sEH is an enzyme involved in the metabolism of fatty acids and has been identified as a therapeutic target for various diseases, including hypertension, tuberculosis, and renal pathologies .

Mode of Action

The compound interacts with sEH by forming additional hydrogen bonds in the active site of the enzyme . This interaction inhibits the enzyme’s activity, thereby altering the metabolism of fatty acids within the body .

Biochemical Pathways

The inhibition of sEH affects the metabolism of epoxyeicosatrienoic acids (EETs), which are fatty acid metabolites. EETs have been found to have vasodilatory and anti-inflammatory effects. Therefore, the inhibition of sEH can lead to an increase in EET levels, potentially providing therapeutic benefits in diseases where these effects are beneficial .

Pharmacokinetics

The compound’s lipophilic nature, indicated by the presence of the trifluoromethoxy group, suggests that it may have good bioavailability .

Result of Action

The primary molecular effect of this compound is the inhibition of sEH, leading to an increase in EET levels . This can result in vasodilation and anti-inflammatory effects at the cellular level, which may provide therapeutic benefits in certain diseases .

Advantages and Limitations for Lab Experiments

The advantages of using 3-(Trifluoromethoxy)phenyl isocyanate in laboratory experiments include its low cost, its availability in a variety of solvents, and its stability under normal laboratory conditions. The main limitation is its pungent odor, which may be a nuisance in the laboratory.

Future Directions

For the use of 3-(Trifluoromethoxy)phenyl isocyanate include its use as a reagent in the synthesis of pharmaceuticals and other biologically active compounds, its use in the synthesis of polymers and polymeric materials, and its use in the development of new and improved synthetic methods. Additionally, further research is needed to explore the potential applications of this compound in the areas of catalysis, asymmetric synthesis, and drug delivery.

Synthesis Methods

3-(Trifluoromethoxy)phenyl isocyanate can be synthesized in a two-step process. The first step involves the reaction of trifluoromethyl iodide with 4-nitrophenol to form the intermediate 4-nitro-3-trifluoromethylphenol. The second step involves the reaction of the intermediate with phosgene to yield this compound.

Scientific Research Applications

3-(Trifluoromethoxy)phenyl isocyanate is widely used in organic synthesis, particularly in the preparation of biologically active compounds. It is used as a reagent in the synthesis of amino acids, peptides, and peptidomimetics. It is also used in the synthesis of heterocyclic compounds such as thiophenes, pyridines, and pyrimidines. Additionally, it is used in the synthesis of polymers and polymeric materials.